2-methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine;oxalic acid

• IUPAC Name: 2-methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine;oxalic acid
• InChI: InChI=1S/C12H19NO2.C2H2O4/c1-11-3-5-12(6-4-11)15-10-8-13-7-9-14-2;3-1(4)2(5)6/h3-6,13H,7-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: FVUNIKQAKBOZAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCNCCOC.C(=O)(C(=O)O)O
• Molecular Formula: C14H21NO6
• Molecular Weight: 299.32 g/mol

Description

2-Methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine; oxalic acid is a chemical compound that combines an amine with an oxalic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine typically involves the reaction of 2-methoxyethanamine with 4-methylphenoxyethyl chloride under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or phenoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of corresponding aldehydes or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-Methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. These interactions can lead to various biological effects, including changes in cellular signaling pathways and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-N-[2-(4-methoxyphenoxy)ethyl]ethanamine
• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol

Uniqueness

2-Methoxy-N-[2-(4-methylphenoxy)ethyl]ethanamine is unique due to its specific structural features, such as the presence of both methoxy and phenoxy groups. These functional groups contribute to its distinct chemical reactivity and potential biological activity, setting it apart from similar compounds.